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CAS No.: 32569-86-1

Cat. No.: B1524695

Get Quote

Introduction
1-tert-Butoxy-4-ethynylbenzene is a bifunctional organic compound featuring a bulky tert-

butoxy group and a reactive ethynyl group attached to a benzene ring. This unique structure

makes it a valuable building block in various fields, including organic synthesis, materials

science, and pharmaceutical development. The tert-butoxy group offers steric hindrance and

can influence the electronic properties of the aromatic system, while the ethynyl group provides

a versatile handle for a wide range of chemical transformations, such as click chemistry,

polymerization, and cross-coupling reactions.

Accurate structural elucidation and purity assessment are paramount for the effective utilization

of 1-tert-butoxy-4-ethynylbenzene in research and development. This technical guide

provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for this compound. As a self-validating system, this document will not

only present the spectral data but also delve into the underlying principles of data acquisition

and interpretation, offering field-proven insights for researchers, scientists, and drug

development professionals.
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Molecular Structure and Properties
The structural integrity of 1-tert-butoxy-4-ethynylbenzene is the foundation of its chemical

behavior. A clear understanding of its architecture is crucial for interpreting its spectral data.

Caption: Molecular structure of 1-tert-butoxy-4-ethynylbenzene.

Table 1: Physicochemical Properties of 1-tert-Butoxy-4-ethynylbenzene

Property Value Source

Molecular Formula C₁₂H₁₄O [1]

Molecular Weight 174.24 g/mol [1]

IUPAC Name
1-tert-butoxy-4-

ethynylbenzene
[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,

providing detailed information about the chemical environment of individual atoms. Due to the

absence of publicly available, experimentally verified NMR data for 1-tert-butoxy-4-
ethynylbenzene, the following sections present high-quality predicted spectra. These

predictions are generated using advanced algorithms that consider a vast database of known

chemical shifts and coupling constants. [2], [3]

Experimental Protocol: Acquiring ¹H and ¹³C NMR
Spectra
The following is a generalized, field-proven protocol for acquiring high-resolution ¹H and ¹³C

NMR spectra of small organic molecules like 1-tert-butoxy-4-ethynylbenzene.

Sample Preparation:

Accurately weigh 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR.[4]
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Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃,

DMSO-d₆, Acetone-d₆) in a clean, dry NMR tube. Chloroform-d (CDCl₃) is a common

choice for non-polar to moderately polar compounds.

Ensure the sample is fully dissolved. If necessary, gently vortex the tube.

The final concentration should be in the range of 10-50 mM for ¹H NMR and 50-200 mM

for ¹³C NMR.[5]

Instrument Setup:

Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

Place the sample in the NMR spectrometer's autosampler or manually insert it into the

magnet.

Lock onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, which is crucial for high

resolution and sharp peaks.

Data Acquisition:

For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number

of scans should be averaged to obtain a good signal-to-noise ratio.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the

spectrum to single lines for each unique carbon atom. A larger number of scans is

generally required due to the lower natural abundance of the ¹³C isotope.

¹H NMR Spectral Data (Predicted)
The predicted ¹H NMR spectrum of 1-tert-butoxy-4-ethynylbenzene in CDCl₃ is expected to

show distinct signals corresponding to the aromatic, ethynyl, and tert-butyl protons.

Table 2: Predicted ¹H NMR Data for 1-tert-Butoxy-4-ethynylbenzene
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.40 Doublet 2H Ar-H (ortho to -C≡CH)

~6.90 Doublet 2H Ar-H (ortho to -O-t-Bu)

~3.05 Singlet 1H ≡C-H

~1.35 Singlet 9H -C(CH₃)₃

Interpretation:

Aromatic Protons: The para-substitution pattern of the benzene ring leads to an AA'BB' spin

system, which often appears as two doublets. The protons ortho to the electron-withdrawing

ethynyl group are expected to be deshielded and appear at a lower field (~7.40 ppm)

compared to the protons ortho to the electron-donating tert-butoxy group (~6.90 ppm).

Ethynyl Proton: The terminal alkyne proton is typically found in the range of 2.5-3.1 ppm. Its

singlet nature is due to the absence of neighboring protons.

tert-Butyl Protons: The nine equivalent protons of the tert-butyl group are expected to

produce a sharp singlet at a higher field (~1.35 ppm) due to their aliphatic nature and

shielding effects.

¹³C NMR Spectral Data (Predicted)
The predicted proton-decoupled ¹³C NMR spectrum provides information about the carbon

framework of the molecule.

Table 3: Predicted ¹³C NMR Data for 1-tert-Butoxy-4-ethynylbenzene
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Chemical Shift (δ, ppm) Assignment

~156 Ar-C (ipso to -O-t-Bu)

~133 Ar-C (ortho to -C≡CH)

~118 Ar-C (ipso to -C≡CH)

~115 Ar-C (ortho to -O-t-Bu)

~83 -C≡CH

~79 -C(CH₃)₃

~77 ≡C-H

~29 -C(CH₃)₃

Interpretation:

Aromatic Carbons: The aromatic region of the spectrum is expected to show four distinct

signals due to the symmetry of the para-substituted ring. The carbon attached to the oxygen

of the tert-butoxy group will be the most downfield due to the deshielding effect of the oxygen

atom. The ipso-carbon of the ethynyl group will also be downfield.

Alkynyl Carbons: The two carbons of the alkyne group are expected to have characteristic

chemical shifts in the range of 70-90 ppm.

tert-Butyl Carbons: The quaternary carbon of the tert-butyl group will appear further

downfield than the methyl carbons due to its substitution. The three equivalent methyl

carbons will give a single, intense signal at a higher field.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound, as well as to gain structural information through the

analysis of its fragmentation patterns.
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Experimental Protocol: Acquiring Electron Ionization (EI)
Mass Spectra
Electron Ionization (EI) is a common technique for the mass analysis of volatile and thermally

stable small organic molecules.

Sample Introduction:

Introduce a small amount of the sample (typically in the microgram to nanogram range)

into the mass spectrometer. This can be done via a direct insertion probe or through a gas

chromatograph (GC-MS).

For GC-MS, dissolve the sample in a volatile solvent (e.g., dichloromethane, hexane) and

inject it into the GC.

Ionization:

In the ion source, the sample molecules are bombarded with a high-energy electron beam

(typically 70 eV).

This results in the ejection of an electron from the molecule, forming a radical cation (M⁺•),

which is the molecular ion.

Mass Analysis:

The molecular ion and any fragment ions formed are accelerated into a mass analyzer

(e.g., quadrupole, time-of-flight).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected, and a mass spectrum is generated, which is a plot of ion

abundance versus m/z.

Mass Spectrometry Data and Fragmentation Analysis
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The mass spectrum of 1-tert-butoxy-4-ethynylbenzene is expected to show a prominent

molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key Ions in the Mass Spectrum of 1-tert-Butoxy-4-ethynylbenzene

m/z Proposed Fragment

174 [M]⁺• (Molecular Ion)

159 [M - CH₃]⁺

118 [M - C₄H₈]⁺• (Loss of isobutylene)

91 [C₇H₇]⁺ (Tropylium ion)

57 [C₄H₉]⁺ (tert-Butyl cation)

Fragmentation Pathway:

The fragmentation of aromatic ethers in EI-MS is often characterized by cleavage of the ether

bond and rearrangements.[6]

[C12H14O]⁺•
m/z = 174

(Molecular Ion)

[C11H11O]⁺
m/z = 159

- •CH3

[C8H6O]⁺•
m/z = 118

(p-ethynylphenol radical cation)

- C4H8 (isobutylene)

[C4H9]⁺
m/z = 57

(tert-butyl cation)

α-cleavage

[C7H7]⁺
m/z = 91

(Tropylium ion)

- CO

Click to download full resolution via product page

Caption: Proposed mass spectral fragmentation pathway of 1-tert-butoxy-4-ethynylbenzene.

Interpretation:
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Molecular Ion (m/z 174): The presence of a clear molecular ion peak is expected due to the

stability of the aromatic ring.

Loss of a Methyl Group (m/z 159): A common fragmentation pathway for compounds

containing a tert-butyl group is the loss of a methyl radical to form a stable tertiary

carbocation.

Loss of Isobutylene (m/z 118): A characteristic fragmentation for tert-butyl ethers is the

McLafferty-type rearrangement involving the transfer of a hydrogen atom and the elimination

of a neutral isobutylene molecule. This results in the formation of the p-ethynylphenol radical

cation.

tert-Butyl Cation (m/z 57): Alpha-cleavage of the C-O bond can lead to the formation of the

stable tert-butyl cation, which is often a prominent peak in the mass spectra of tert-butyl

ethers.

Tropylium Ion (m/z 91): The p-ethynylphenol radical cation can undergo further

fragmentation, such as the loss of carbon monoxide (CO), to form the highly stable tropylium

ion.

Conclusion
This technical guide provides a detailed analysis of the expected NMR and mass spectrometry

data for 1-tert-butoxy-4-ethynylbenzene. By combining high-quality predicted spectral data

with established experimental protocols and a thorough interpretation of the expected spectral

features, this document serves as a valuable resource for scientists working with this versatile

compound. The presented information facilitates the confident identification and

characterization of 1-tert-butoxy-4-ethynylbenzene, ensuring its effective application in

various scientific endeavors. The self-validating nature of this guide, which explains the

causality behind the expected spectral patterns, empowers researchers to not only confirm the

identity of their material but also to troubleshoot potential impurities or side products.
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at: [https://www.benchchem.com/product/b1524695/docs#spectroscopic-characterization-of-
1-tert-butoxy-4-ethynylbenzene-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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